![molecular formula C16H17N5O B5589624 2-[(4,6-dimethyl-2-pyrimidinyl)amino]-1-(3-methylphenyl)-1H-imidazol-5-ol](/img/structure/B5589624.png)
2-[(4,6-dimethyl-2-pyrimidinyl)amino]-1-(3-methylphenyl)-1H-imidazol-5-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[(4,6-dimethyl-2-pyrimidinyl)amino]-1-(3-methylphenyl)-1H-imidazol-5-ol, also known as SB-242084, is a selective serotonin 2C (5-HT2C) receptor antagonist. It is a small molecule that is used in scientific research to investigate the role of the 5-HT2C receptor in various physiological and pathological conditions.
Scientific Research Applications
Synthetic Methodologies and Heterocyclic Compound Formation
One study details a novel synthetic route leading to structurally intriguing compounds, including imidazo-pyridines and pyrimidines, demonstrating the compound's utility in creating diverse heterocyclic systems. This synthesis involves a series of ring-chain tautomerizations and rearrangements, highlighting the compound's potential in developing new chemical entities with possible biological or material applications (R. Lis, J. Traina, J. Huffman, 1990).
Antimicrobial and Insecticidal Potential
Research into pyrimidine and pyrazole derivatives has uncovered their significant antimicrobial and insecticidal activities. These studies involve synthesizing compounds by cyclocondensation of amino pyrimidine with various acid hydrazides, indicating the role of the core chemical structure in bioactive compound development. This underscores the compound's applicability in creating new agents for pest control and infection mitigation (P. P. Deohate, Kalpana A. Palaspagar, 2020).
Antiviral and Antiprotozoal Activities
A distinct study showcases the synthesis of imidazo-pyridine derivatives with potent antiviral and antiprotozoal properties. This research provides a foundation for developing new therapeutic agents, especially focusing on diseases caused by viral infections and protozoan parasites. The synthesis and application of these compounds demonstrate the chemical's utility in medicinal chemistry and drug development (Mohamed A. Ismail, R. Brun, T. Wenzler, F. Tanious, W. Wilson, D. Boykin, 2004).
Novelty in Chemical Synthesis
Further studies have elaborated on novel synthetic pathways to create diverse imidazo and pyrazolo derivatives, providing insights into the flexibility and reactivity of the core compound. These synthetic advancements contribute to the broader field of organic chemistry, enabling the creation of compounds with potential applications ranging from material science to pharmacology (D. Ermolat’ev, E. V. Van der Eycken, 2008).
Application in Fluorescent Organic Compounds
The search for novel fluorescent organic compounds led to the synthesis of imidazo[1,2-a]pyridine derivatives, demonstrating the compound's potential in developing new materials with desirable fluorescent properties. This research is pivotal for applications in bioimaging, sensors, and optical materials, showcasing the broad utility of the compound in material science and engineering (H. Tomoda, T. Hirano, S. Saito, T. Mutai, K. Araki, 1999).
properties
IUPAC Name |
2-[(4,6-dimethylpyrimidin-2-yl)amino]-3-(3-methylphenyl)imidazol-4-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N5O/c1-10-5-4-6-13(7-10)21-14(22)9-17-16(21)20-15-18-11(2)8-12(3)19-15/h4-9,22H,1-3H3,(H,17,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQRHRBVKZJSCRM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N2C(=CN=C2NC3=NC(=CC(=N3)C)C)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.